4-Bromo-3,5-dimethoxyphenol
Overview
Description
4-Bromo-3,5-dimethoxyphenol is a chemical compound with the CAS Number: 121869-56-5 . It is used in laboratory chemicals .
Molecular Structure Analysis
The molecular formula of 4-Bromo-3,5-dimethoxyphenol is C8H9BrO3 . The molecular weight is 233.06 . The structure includes a phenol group with bromine and methoxy groups attached to the aromatic ring .Scientific Research Applications
Metabolic Pathways and Toxicity
A study by Carmo et al. (2005) explored the metabolism and potential toxicity of 4-Bromo-2,5-dimethoxyphenethylamine (2C-B), a compound structurally related to 4-Bromo-3,5-dimethoxyphenol. They investigated its metabolites and toxic effects using hepatocytes from different species, including humans. This research contributes to understanding the metabolism and potential risks of substances structurally similar to 4-Bromo-3,5-dimethoxyphenol (Carmo et al., 2005).
Chemical Synthesis and Analysis
Kiehlmann and Lauener (1989) synthesized and analyzed bromophloroglucinols and their methyl ethers, including compounds related to 4-Bromo-3,5-dimethoxyphenol. Their work is significant in the synthesis and characterization of brominated organic compounds (Kiehlmann & Lauener, 1989).
Jin et al. (2001) focused on the preparation of 4-Formyl-3,5-dimethoxyphenol, a key synthetic intermediate for solid-phase synthesis of peptides and non-peptides. Their research demonstrates the utility of 4-Bromo-3,5-dimethoxyphenol derivatives in linker and resin preparation for biochemical applications (Jin et al., 2001).
Pharmacological and Toxicological Studies
Rohanová et al. (2008) investigated the disposition and kinetics of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats, providing insights into the pharmacokinetics of compounds related to 4-Bromo-3,5-dimethoxyphenol. Their work contributes to understanding the drug's distribution and potential effects on the brain (Rohanová et al., 2008).
Delliou (1983) analyzed 4-bromo-2,5-dimethoxyamphetamine, related to 4-Bromo-3,5-dimethoxyphenol, focusing on its psychoactive effects and analytical methods. This research adds to the understanding of the chemical properties and potential psychoactive effects of similar compounds (Delliou, 1983).
Safety and Hazards
properties
IUPAC Name |
4-bromo-3,5-dimethoxyphenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrO3/c1-11-6-3-5(10)4-7(12-2)8(6)9/h3-4,10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DANCJFHGXPUGFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1Br)OC)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3,5-dimethoxyphenol | |
CAS RN |
121869-56-5 |
Source
|
| Record name | 4-bromo-3,5-dimethoxyphenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2,4-dimethylphenyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide](/img/structure/B2800768.png)
![1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)ethanone](/img/structure/B2800769.png)
![N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenyl)ethanesulfonamide](/img/structure/B2800776.png)
![4-Bromothieno[2,3-d]pyrimidine](/img/structure/B2800778.png)
amino}acetamide](/img/structure/B2800779.png)
![2-((7-chloro-5-oxo-4-propyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide](/img/structure/B2800781.png)
![2-(4-Methoxy-3-methylphenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one](/img/structure/B2800785.png)
